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Compound of Interest

Compound Name: sodium;2-ethylhexyl sulfate

Cat. No.: B7802302

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of sodium 2-ethylhexyl sulfate, an anionic surfactant with wide-ranging applications in industrial

processes and potentially in pharmaceutical formulations as a wetting agent and emulsifier.

This document details common synthetic routes, experimental protocols, and in-depth

characterization methodologies.

Synthesis of Sodium 2-Ethylhexyl Sulfate
Sodium 2-ethylhexyl sulfate is commercially produced by the sulfation of 2-ethylhexanol,

followed by neutralization with a sodium base. Laboratory-scale syntheses can be achieved

through various methods, with the use of a sulfur trioxide-pyridine complex being a common

approach.

Industrial Manufacturing Process
The industrial production of sodium 2-ethylhexyl sulfate typically involves a continuous sulfation

reaction in a falling film reactor.[1][2] In this process, 2-ethylhexyl alcohol and sulfur trioxide are

reacted in a roughly 1:1 molar ratio.[2] The reaction is highly exothermic and requires careful
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temperature control, generally maintained between 30-60°C.[2] The resulting 2-ethylhexyl

hydrogen sulfate is then neutralized with sodium hydroxide to yield the final product.[1][2]

Laboratory-Scale Synthesis
A common laboratory method for the synthesis of sodium 2-ethylhexyl sulfate involves the use

of a sulfur trioxide-pyridine complex as the sulfonating agent. This method offers a milder and

more controlled reaction compared to the use of fuming sulfuric acid.

Experimental Protocol: Synthesis via Sulfur Trioxide-Pyridine Complex

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2-ethylhexanol (1 equivalent) in a suitable anhydrous solvent such as

pyridine or dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

Sulfation: Cool the solution in an ice bath. Prepare a solution of sulfur trioxide-pyridine

complex (1.0-1.2 equivalents) in the same solvent and add it dropwise to the alcohol solution

while maintaining the temperature below 10°C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm

to room temperature and stir for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Neutralization: Upon completion of the reaction, cool the mixture in an ice bath and slowly

add a solution of sodium hydroxide (1 equivalent) in water or ethanol to neutralize the

resulting 2-ethylhexyl hydrogen sulfate.

Isolation and Purification: The product can be isolated by removal of the solvent under

reduced pressure. The crude sodium 2-ethylhexyl sulfate can be purified by recrystallization

from a suitable solvent system, such as ethanol/water or acetone/water, to remove

unreacted starting materials and inorganic salts.[3][4]

A multi-stage synthesis using aminosulfonic acid and pyridine under microwave irradiation,

followed by treatment with sodium carbonate and sodium sulfate, has also been reported.[1]

Synthesis Pathway
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Caption: General reaction scheme for the synthesis of sodium 2-ethylhexyl sulfate.

Characterization of Sodium 2-Ethylhexyl Sulfate
Thorough characterization is essential to confirm the identity, purity, and physicochemical

properties of the synthesized sodium 2-ethylhexyl sulfate.

Physicochemical Properties
A summary of the key physicochemical properties of sodium 2-ethylhexyl sulfate is presented in

Table 1.

Table 1: Physicochemical Properties of Sodium 2-Ethylhexyl Sulfate
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Property Value Reference(s)

Molecular Formula C₈H₁₇NaO₄S [1][5]

Molecular Weight 232.27 g/mol [1][5]

Appearance

White to off-white

powder/crystalline solid or

clear, colorless to yellowish

liquid

[1][5]

Solubility Soluble in water [1]

Density 1.12 g/mL at 20 °C (lit.) [6]

Stability

Stable in weak acid and alkali,

and hard water; hydrolyzes in

strong acid.

[1]

Spectroscopic Analysis
2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for sodium 2-ethylhexyl sulfate is not readily available in the

literature, predicted spectra provide valuable structural information.

Predicted ¹H NMR Spectrum:

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~ 3.9 - 4.1 t 2H -CH₂-O-SO₃⁻

~ 1.5 - 1.7 m 1H -CH(CH₂CH₃)-

~ 1.2 - 1.5 m 8H -CH₂- (butyl chain)

~ 0.8 - 1.0 t + t 6H
-CH₃ (butyl chain) and

-CH₃ (ethyl group)

Predicted ¹³C NMR Spectrum:
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Chemical Shift (ppm) Assignment

~ 68 - 70 -CH₂-O-SO₃⁻

~ 38 - 40 -CH(CH₂CH₃)-

~ 28 - 32 -CH₂- (butyl chain)

~ 22 - 24 -CH₂- (butyl chain)

~ 13 - 15 -CH₃ (butyl chain)

~ 10 - 12 -CH₃ (ethyl group)

2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of sodium 2-ethylhexyl sulfate is expected to exhibit characteristic

absorption bands for the alkyl and sulfate functional groups. An experimental spectrum is

available from Rewo Chemische Werke.[4]

Table 2: Expected FTIR Absorption Bands for Sodium 2-Ethylhexyl Sulfate

Wavenumber (cm⁻¹) Vibration

2850 - 3000 C-H stretching (alkyl groups)

1450 - 1470 C-H bending (alkyl groups)

~1250 S=O asymmetric stretching (sulfate)

~1060 S=O symmetric stretching (sulfate)

~850 C-O-S stretching

2.2.3. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight and to study the fragmentation

pattern of the molecule. For anionic surfactants like sodium 2-ethylhexyl sulfate, electrospray

ionization (ESI) is a suitable technique.

Expected Fragmentation Pattern:
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The fragmentation of alkyl sulfates in mass spectrometry is expected to proceed through the

loss of the alkyl chain or cleavage of the sulfate group. While a specific mass spectrum for

sodium 2-ethylhexyl sulfate is not readily available, studies on related compounds like sodium

bis(2-ethylhexyl)sulfosuccinate show fragmentation through the loss of the alkyl chains.[7] For

sodium 2-ethylhexyl sulfate, expected fragments would include the loss of the 2-ethylhexyl

group and cleavage of the sulfate moiety.

Purity and Compositional Analysis
The purity of synthesized sodium 2-ethylhexyl sulfate and the composition of commercial

products can be determined using standard analytical methods.

Table 3: Analytical Methods for Quality Control

Parameter Method Standard Reference(s)

Anionic Active Matter Two-phase titration ISO 2271

Sodium Chloride Potentiometric titration GB/T 15963, ISO 894

Sodium Sulfate
Gravimetric or titrimetric

methods
GB/T 15963, ISO 894

pH (of aqueous solution) Potentiometry GB/T 6368, ISO 4316

Experimental Workflow for Characterization
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Characterization Workflow for Sodium 2-Ethylhexyl Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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